![molecular formula C9H18O2 B010708 3,5,5-Trimethylhexanoic acid CAS No. 3302-10-1](/img/structure/B10708.png)
3,5,5-Trimethylhexanoic acid
Overview
Description
3,5,5-Trimethylhexanoic acid (TMHA) is a saturated fatty acid that has a wide range of applications in the scientific research field. It is found naturally in the human body and is used as a building block to create other fatty acids. TMHA has been studied extensively in the laboratory, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments have been elucidated.
Scientific Research Applications
Synthesis of Gadolinium Complexes : A study by Novikova et al. (2016) focused on synthesizing gadolinium 3,5,5-trimethylhexanoate complexes, which are used to create stable Gd-loaded liquid organic scintillators. These are relevant in the development of neutrino detectors (Novikova et al., 2016).
Hydroformylation Catalysts : Pergola et al. (1997) reported the use of [Rh12(CO)30]2 as a catalyst for hydroformylation of 2,4,4-trimethyl-1-pentene, which produces 3,5,5-trimethylhexanal (Pergola et al., 1997).
Crystal Structure Analysis : Sharma and Zaworotko (1996) revealed a novel three-dimensional corrugated sheet in trimesic acid, with 3,5,5-trimethylhexanoic acid being a related compound used in similar structural studies (Sharma & Zaworotko, 1996).
Water Treatment and Decolorizing : Xu et al. (2008) found that the optimal loading of TiO2 in an acidic medium enhances the removal of certain dyes in water treatment, producing this compound as an intermediate product (Xu et al., 2008).
Chemical Analysis in Medical Diagnosis : A study by Libert et al. (1991) discusses how hydroxylamine treatment of esters, including those of this compound, can aid in identifying organic aciduria in patients undergoing valproate therapy (Libert et al., 1991).
Thermal Stability Analysis : Yang et al. (2017) demonstrated the effectiveness of advanced calorimetric technology in evaluating the thermal stability of tert-butyl peroxy-3,5,5-trimethylhexanoate, an important aspect in preventing environmental hazards (Yang et al., 2017).
Fragrance Industry Research : McGinty et al. (2010) reviewed 3,5,5-trimethyl-1-hexanol, a compound closely related to this compound, affirming its safety as a fragrance ingredient (McGinty et al., 2010).
Treatment for Keratitis : Sasaki et al. (2019) explored the potential of branched medium-chain fatty acids and their salts, such as this compound, as new treatments for keratitis due to their anti-amoebic effects (Sasaki et al., 2019).
Future Directions
Mechanism of Action
Target of Action
3,5,5-Trimethylhexanoic acid, also known as isononanoic acid, is a medium-chain fatty acid . The primary target of this compound is the respiratory system . .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s action may be influenced by factors such as pH, temperature, and the presence of other substances. It is also noted that the compound should be stored in a cool, dry, and well-ventilated place .
Biochemical Analysis
Biochemical Properties
As a medium-chain fatty acid, it may participate in various biochemical reactions
Cellular Effects
It is known that medium-chain fatty acids can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Temporal Effects in Laboratory Settings
It is known to be stable under normal conditions .
Metabolic Pathways
As a medium-chain fatty acid, it may be involved in lipid metabolism
properties
IUPAC Name |
3,5,5-trimethylhexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O2/c1-7(5-8(10)11)6-9(2,3)4/h7H,5-6H2,1-4H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OILUAKBAMVLXGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)CC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6029254 | |
Record name | 3,5,5-Trimethylhexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6029254 | |
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Molecular Weight |
158.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [IUCLID] | |
Record name | Hexanoic acid, 3,5,5-trimethyl- | |
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Record name | 3,5,5-Trimethylhexanoic acid | |
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Vapor Pressure |
0.23 [mmHg] | |
Record name | 3,5,5-Trimethylhexanoic acid | |
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CAS RN |
3302-10-1, 26896-18-4 | |
Record name | 3,5,5-Trimethylhexanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3302-10-1 | |
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Record name | Hexanoic acid, 3,5,5-trimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003302101 | |
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Record name | Isononanoic acid | |
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Record name | 3302-10-1 | |
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Record name | Hexanoic acid, 3,5,5-trimethyl- | |
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Record name | 3,5,5-Trimethylhexanoic acid | |
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Record name | 3,5,5-trimethylhexanoic acid | |
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Record name | ISONONANOIC-ACID | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of 3,5,5-Trimethylhexanoic acid based on the provided research papers?
A1: While this compound has applications in various industries, the research papers highlight its potential as a component in antifreeze formulations [, ] and refrigerant lubricants [, ]. Its branched structure likely contributes to desirable properties in these applications.
Q2: Is there any evidence for the antimicrobial activity of this compound?
A2: Yes, a study explored the anti-amoeba activity of this compound against Acanthamoeba castellanii []. Interestingly, it showed promising results with a minimum inhibitory concentration (MIC) capable of achieving a 4-log reduction in amoeba growth within a short timeframe.
Q3: How does the structure of this compound affect its properties?
A3: The branched structure of this compound likely influences its properties such as viscosity, pour point, and biodegradability. For instance, it is a key component in specific alkyd-polycaprolactone modified polyester coatings, contributing to their desirable drying time, pot-life, and overall physical properties [].
Q4: Has this compound been detected as a degradation product of any other chemicals?
A4: Yes, one study identified this compound as a degradation product of Reactive Black SRE dye during a UV/TiO2 photocatalytic treatment process []. This finding suggests potential environmental pathways and transformations involving this compound.
Q5: What are the typical salts of this compound used in formulations?
A5: Research indicates the use of potassium 3,5,5-trimethylhexanoate in both anti-amoeba studies [] and as a corrosion inhibitor in coolant concentrates []. The choice of the potassium salt likely relates to its solubility and compatibility within those specific formulations.
Q6: What analytical techniques have been employed to study this compound?
A7: Researchers utilized Gas Chromatography-Mass Spectrometry (GC-MS) to identify this compound as a degradation product []. This technique is commonly used for separating and identifying components in complex mixtures.
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